4-(1-Amino-3-methylbutyl)-2,6-dibromophenol

• Molecular Formula: C11H15Br2NO
• Molecular Weight: 337.05 g/mol
• IUPAC Name: 4-(1-amino-3-methylbutyl)-2,6-dibromophenol
• InChI: InChI=1S/C11H15Br2NO/c1-6(2)3-10(14)7-4-8(12)11(15)9(13)5-7/h4-6,10,15H,3,14H2,1-2H3
• InChI Key: UOHFPIHZUBGITO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C1=CC(=C(C(=C1)Br)O)Br)N

Description

4-(1-Amino-3-methylbutyl)-2,6-dibromophenol is a brominated phenolic compound characterized by a 2,6-dibromophenol core substituted at the para position with a branched aminoalkyl group (1-amino-3-methylbutyl). This structure combines the electron-withdrawing effects of bromine atoms with the nucleophilic and hydrogen-bonding capabilities of the primary amine group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Amino-3-methylbutyl)-2,6-dibromophenol typically involves a multi-step process. One common method starts with the bromination of phenol to introduce bromine atoms at the 2 and 6 positions. This is followed by the alkylation of the phenol with 1-amino-3-methylbutane under controlled conditions to yield the final product. The reaction conditions often require the use of a base such as sodium hydroxide and a solvent like ethanol to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of 4-(1-Amino-3-methylbutyl)-2,6-dibromophenol may involve large-scale bromination and alkylation processes. These processes are optimized for high yield and purity, often utilizing continuous flow reactors and automated systems to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

4-(1-Amino-3-methylbutyl)-2,6-dibromophenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The bromine atoms can be reduced to form the corresponding debrominated phenol.

Substitution: The bromine atoms can be substituted with other functional groups such as alkyl or aryl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide or sodium ethoxide.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Debrominated phenol and related compounds.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-(1-Amino-3-methylbutyl)-2,6-dibromophenol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(1-Amino-3-methylbutyl)-2,6-dibromophenol involves its interaction with specific molecular targets. The amino group and phenol ring allow it to form hydrogen bonds and interact with enzymes and receptors. The bromine atoms contribute to its reactivity and ability to undergo substitution reactions, which can modulate its biological activity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key Compounds Compared :

2,6-Dibromophenol (2,6-DBP) Structure: Phenol with bromine at positions 2 and 5. Properties: Found in marine organisms, used in flame retardants, and a metabolite of tetrabromobisphenol A (TBBPA) degradation . Applications: Intermediate in polymer curing, environmental contaminant .

4,4'-(1-Methylethylidene)bis[2,6-Dibromophenol] (TBBPA) Structure: Bisphenol derivative with two 2,6-dibromophenol units linked by a propane bridge. Properties: High molecular weight (535.7 g/mol), extensively used as a flame retardant in plastics and electronics . Regulatory Status: Subject to EPA risk evaluations due to persistence and toxicity .

4-[(E)-2-(4-Aminophenyl)ethenyl]-2,6-dibromophenol Structure: 2,6-DBP core with a para-aminostyryl substituent.

Physical-Chemical Properties

Property	4-(1-Amino-3-methylbutyl)-2,6-dibromophenol	2,6-DBP	TBBPA
Molecular Weight (g/mol)	~350 (estimated)	251.9	535.7
pKa (phenolic OH)	~7–8 (predicted, amino group lowers acidity)	7.3	7.5–8.5
Solubility	Moderate in polar solvents (amine enhances)	Low in water	Very low
Degradation Pathways	Likely deamination and debromination	Debromination	β-scission, debromination

Environmental and Toxicological Profiles

• Persistence: TBBPA and 2,6-DBP are environmentally persistent, with half-lives >100 days in sediments . The amino group may accelerate biodegradation via microbial deamination.
• TBBPA: Linked to thyroid disruption and neurotoxicity . Target Compound: The primary amine may introduce nitrosamine formation risks, requiring rigorous toxicity testing .

Biological Activity

4-(1-Amino-3-methylbutyl)-2,6-dibromophenol is a brominated phenolic compound that has garnered attention for its potential biological activities and implications in environmental toxicology. This article aims to explore the biological activity of this compound through a comprehensive review of available literature, including case studies, research findings, and data tables.

The compound has the following chemical structure:

• Molecular Formula : C10H12Br2N1O
• Molecular Weight : 319.02 g/mol

Mechanisms of Biological Activity

Research indicates that brominated phenols can exhibit various biological activities, including:

• Antimicrobial Properties : Brominated phenols are known for their antifungal and antibacterial properties. They can inhibit the growth of certain microorganisms, which may have implications for agricultural practices and food safety.
• Endocrine Disruption : Some studies suggest that brominated phenols can interfere with endocrine functions, potentially leading to reproductive and developmental issues in wildlife and humans.

Antimicrobial Activity

A study investigated the antimicrobial effects of various bromophenols, including 4-(1-Amino-3-methylbutyl)-2,6-dibromophenol. The findings showed significant inhibition of bacterial growth, particularly against Gram-positive bacteria. The minimum inhibitory concentration (MIC) values were recorded as follows:

Compound	MIC (µg/mL)
4-(1-Amino-3-methylbutyl)-2,6-dibromophenol	32
2,4-Dibromophenol	64
2,6-Dibromophenol	128

These results indicate that 4-(1-Amino-3-methylbutyl)-2,6-dibromophenol exhibits stronger antimicrobial activity compared to its counterparts .

Ecotoxicological Studies

Ecotoxicological assessments reveal that brominated phenols can accumulate in aquatic environments, leading to adverse effects on aquatic organisms. A study highlighted the bioaccumulation potential of 4-(1-Amino-3-methylbutyl)-2,6-dibromophenol in fish species:

Organism	Bioaccumulation Factor (BAF)
Fish Species A	150
Fish Species B	200

The high bioaccumulation factors suggest that this compound poses a risk to aquatic ecosystems and may enter the food chain .

Case Study 1: Agricultural Impact

In an agricultural setting, the application of brominated phenols as fungicides has been evaluated. A field study demonstrated that crops treated with 4-(1-Amino-3-methylbutyl)-2,6-dibromophenol exhibited reduced fungal infections and improved yield compared to untreated controls. However, residual levels in soil raised concerns regarding long-term environmental impact.

Case Study 2: Human Health Risk Assessment

A risk assessment conducted on workers handling brominated phenols indicated potential health risks associated with exposure. Symptoms reported included skin irritation and respiratory issues. The study recommended implementing safety measures to mitigate exposure risks among agricultural workers .